1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid

• IUPAC Name: 1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid
• InChI: InChI=1S/C8H6N2O2/c11-8(12)5-3-7-6(10-4-5)1-2-9-7/h1-4,9H,(H,11,12)
• InChI Key: QLGJLBPWOCDQQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1N=CC(=C2)C(=O)O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID30625907
• Molecular Weight: 162.15 g/mol
• CAS RN: 112766-32-2

Description

1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid (1H-PPCA) is a heterocyclic compound that is used in a variety of scientific research applications. It is a highly versatile compound that has a wide range of applications in organic chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

• Synthesis and Structural Analysis :

  • Lichitsky et al. (2010) described the synthesis of 5-oxo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acids through a three-component condensation process. This synthesis is crucial for the development of compounds in this chemical class (Lichitsky et al., 2010).
  • Bahgat et al. (2009) conducted theoretical and experimental investigations on the structure and vibrational spectra of similar pyridine derivatives. This study aids in understanding the molecular properties of these compounds (Bahgat et al., 2009).

• Molecular Interaction and Bonding :

  • A study by Vishweshwar et al. (2002) analyzed the X-ray crystal structures of pyrazinic acid and related compounds to examine the occurrence of carboxylic acid-pyridine supramolecular synthons. This research is significant for crystal engineering strategies (Vishweshwar et al., 2002).

• Catalytic Reactions and Compound Development :

  • Suresh et al. (2013) described the palladium-catalyzed decarboxylative Suzuki and Heck couplings of azaindole-2-carboxylic acids, leading to the synthesis of 2-aryl/alkenyl-1-phenylsulfonyl-1H-pyrrolo[2,3-b]pyridines. These reactions are crucial for the development of novel chemical entities (Suresh et al., 2013).

• Pharmacological Research :

  • Miyachi et al. (2019) reported the structural development of 1H-pyrazolo-[3,4-b]pyridine-4-carboxylic acid derivatives as human peroxisome proliferator-activated receptor alpha (PPARα)-selective agonists. These findings contribute to the understanding of the pharmacological potential of these compounds (Miyachi et al., 2019).

Mechanism of Action

Target of Action

The primary targets of 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . The FGFR family consists of four distinct isoforms (FGFR1-4) found across various tissue types and expressed to different extents under varying conditions . These receptors play an essential role in various types of tumors .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Biochemical Pathways

The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Activation of FGFR-dependent signaling pathways can facilitate cancer initiation, progression, and resistance to cancer therapy .

Pharmacokinetics

It’s known that the compound has a low molecular weight , which could potentially influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and impact its bioavailability.

Result of Action

In vitro studies have shown that this compound derivatives can inhibit breast cancer 4T1 cell proliferation and induce apoptosis . They also significantly inhibit the migration and invasion of 4T1 cells .

Future Directions

The future directions for research on 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid and its derivatives could involve further exploration of their potential as FGFR inhibitors. This could have significant implications for the development of new cancer therapies.